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Compound of Interest

Compound Name:
1-O-glyceryl beta-D-

galactofuranoside

Cat. No.: B1260351

Get Quote

Abstract & Scope
Glyceryl galactofuranosides are biologically significant glycoconjugates found in the cell walls

of Mycobacterium tuberculosis (part of the galactan core) and various marine algae. Unlike the

thermodynamically stable galactopyranose (Galp), the galactofuranose (Galf) ring is kinetically

unstable and absent in mammalian systems, making it a critical target for chemotaxonomy and

drug development (e.g., anti-tuberculosis agents).

This guide addresses the primary analytical challenge: unambiguously distinguishing the five-

membered Galf ring from the six-membered Galp ring and determining the anomeric

configuration (

vs.

) and glycerol linkage (

-1 vs.

-2) using high-resolution NMR spectroscopy.
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Sample Preparation & Solvent Strategy
Glyceryl galactofuranosides are amphiphilic.[1] Proper solvent selection is the first step to

preventing signal broadening due to micelle formation.[1]

Protocol 1: Solvent Selection[1]
For Hydrophilic Glycosides (Short/No Lipid Tail):

Solvent: 99.96% D₂O.

Additive: 0.5 µL Acetone-d6 (Internal Reference:

2.22,

30.89).[1]

Note: Avoid TSP if investigating kinetic instability; it can induce pH changes.[1]

For Glycolipids (Acyl-glyceryl galactofuranosides):

Solvent: CDCl₃ : CD₃OD : D₂O (65:25:4 v/v/v).[1]

Rationale: This "Folch-like" mixture ensures solubility of both the glycerol-lipid tail and the

polar sugar headgroup, providing sharp lines for

-coupling analysis.

1D NMR Strategy: The "Smoking Gun" Signals
Before running expensive 2D experiments, specific 1D markers can confirm the presence of

the furanose ring.

The C-4 Diagnostic Shift
The most reliable indicator of a furanose ring is the ¹³C chemical shift of C-4. In pyranosides, C-

4 is typically shielded (< 72 ppm).[1] In furanosides, ring strain deshields this carbon

significantly.[1]
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Carbon Position -D-Galf (ppm) -D-Galp (ppm) Diagnostic Value

C-1 (Anomeric) 108.0 - 110.0 103.0 - 105.0
Galf is typically

downfield.

C-4 (Ring) 82.0 - 84.5 68.0 - 70.0
Primary Furanose

Marker

C-6 (Exocyclic) 63.0 - 64.0 61.0 - 62.0 Less diagnostic.[1][2]

The Anomeric Coupling Constant ( )
The dihedral angle between H-1 and H-2 in the furanose ring differs fundamentally from the

pyranose chair conformation.

-D-Galf: H-1 and H-2 are in a trans quasi-diaxial relationship but the ring flexibility often
results in a very small coupling constant (

Hz).[1] The anomeric signal often appears as a singlet or broad singlet.[1]

-D-Galf: H-1 and H-2 are cis, resulting in a larger coupling (

Hz), appearing as a clear doublet.[1]

Critical Contrast: In Galp, the

-anomer (trans-diaxial) has a large coupling (

Hz), while the

-anomer has a small coupling (

Hz). The logic for Galf is inverted relative to Galp magnitude.
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2D NMR Workflow: The "Assign-Connect-Verify"
Loop
The following workflow utilizes the "Assign-Connect-Verify" methodology to build the structure

ab initio.

Sample in Solution

1D 1H & 13C
Identify Anomeric & C4 Signals

2D COSY & TOCSY
Trace Spin System (H1 -> H6)

2D HSQC (Multiplicity Edited)
Assign Carbons & Glycerol CH2s

2D HMBC
Link Sugar to Glycerol (C1-Ox-Cx)

Is J(1,2) < 2Hz AND C4 > 80ppm?

Structure: Beta-D-Galactofuranoside

Yes

Re-evaluate: Alpha-Galf or Pyranose

No

Click to download full resolution via product page
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Figure 1: Step-by-step NMR acquisition workflow for structural elucidation.

Protocol: Spin System Tracing (COSY/TOCSY)[1][3]
Start at H-1: Locate the anomeric proton (usually 5.0–5.4 ppm for Galf).[1]

COSY Step: Identify H-2 via the H1-H2 cross-peak.[1]

Challenge: If

is ~0 Hz (

-Galf), the COSY cross-peak may be weak.[1]

TOCSY Step (80-100ms mixing): This is crucial for Galf. Due to the ring planarity,

magnetization transfers efficiently from H-1 to H-4.[1]

Verification: If you see correlations from H-1 to a proton at ~4.0-4.2 ppm (H-4), and that

proton correlates in HSQC to a carbon at ~83 ppm, you have confirmed the furanose ring.

Protocol: Glycerol Linkage Assignment (HMBC)
The glycerol backbone has two primary alcohol groups (

-1,

-3) and one secondary (

-2).[1]

Identify Glycerol Signals: In HSQC, look for two CH₂ signals (inverted phase) and one CH

signal (normal phase) in the 60-75 ppm range.[1]

HMBC (8 Hz optimization): Look for a correlation between the Sugar H-1 and a Glycerol

Carbon.

-1/3 Linkage: H-1 correlates to a CH₂ carbon (~65-70 ppm).[1]

-2 Linkage: H-1 correlates to the CH carbon (~70-80 ppm).[1]
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Stereochemical Logic Tree
This diagram illustrates the decision matrix for assigning the final structure based on

observables.

Anomeric Proton (H1) Check C4 Shift

Pyranose (C4 ~70 ppm)< 75 ppm

Furanose (C4 ~83 ppm)

> 80 ppm

Check J(1,2)

Beta-Galf
(J ~ 0-2 Hz)

(Singlet/Broad S)
Small J

Alpha-Galf
(J ~ 4-5 Hz)

(Doublet)

Large J

Click to download full resolution via product page

Figure 2: Logic tree for distinguishing Alpha/Beta Furanosides from Pyranosides.

Detailed Experimental Parameters (Bruker 600 MHz
equivalent)
To ensure reproducibility, use these specific acquisition parameters.
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Experiment
Pulse
Sequence

Scans (NS) TD (F2/F1) Mixing Time Notes

¹H 1D zg30 64 64k -

D1 = 2.0s.

Center O1 on

water if

needed.

¹³C 1D zgpg30 1024+ 64k -

Critical for

detecting

weak C4

signals.[1]

COSY cosygpppqf 8 2048/256 -

Double

quantum filter

cleans up t1

noise.[1]

TOCSY mlevph 16 2048/256 80-100 ms

Long mix

time essential

for full ring

transfer.[1]

HSQC
hsqcedetgpsi

sp2
8 2048/256 -

Multiplicity

edited

(CH/CH3 up,

CH2 down).

HMBC
hmbcgplpndq

f
32 4096/256 -

Optimized for

Hz.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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